Cas no 284494-77-5 (1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-)

• Product Name: 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
• CAS No: 284494-77-5
• MF: C₅₀H₃₄
• MW: 634.804973125458
• CID: 2839216
• PubChem ID: 11296631
• Update Time: 2025-04-21

1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 284494-77-5
• 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-4-(phenylethynyl)-
• DTXSID20461497

• Inchi： 1S/C50H34/c1-7-19-37(20-8-1)31-32-38-33-35-44(36-34-38)50-48(42-27-15-5-16-28-42)46(40-23-11-3-12-24-40)45(39-21-9-2-10-22-39)47(41-25-13-4-14-26-41)49(50)43-29-17-6-18-30-43/h1-30,33-36H
• InChI Key： KWGOGSVJENVIPH-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C#CC3C=CC=CC=3)=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 634.266051085Da
• Monoisotopic Mass: 634.266051085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 996
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 0Ų